Cas no 1956331-39-7 (4-Fluoro-1'-methyl-1,4'-bipiperidine)

• Product Name: 4-Fluoro-1'-methyl-1,4'-bipiperidine
• CAS No: 1956331-39-7
• MF: C₁₁H₂₁FN₂
• MW: 200.296246290207
• CID: 4780340
• Update Time: 2025-05-20

4-Fluoro-1'-methyl-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1'-methyl-1,4'-bipiperidine

• Inchi： 1S/C11H21FN2/c1-13-6-4-11(5-7-13)14-8-2-10(12)3-9-14/h10-11H,2-9H2,1H3
• InChI Key： PDLIPSMEEJWFKV-UHFFFAOYSA-N
• SMILES： FC1CCN(CC1)C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.8
• Topological Polar Surface Area: 6.5

Additional information on 4-Fluoro-1'-methyl-1,4'-bipiperidine

4-Fluoro-1'-methyl-1,4'-bipiperidine (CAS No. 1956331-39-7): A Comprehensive Overview

4-Fluoro-1'-methyl-1,4'-bipiperidine (CAS No. 1956331-39-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Fluoro-1'-methyl-1,4'-bipiperidine consists of a bipiperidine core with a fluorine substituent at the 4-position and a methyl group at the 1'-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 4-Fluoro-1'-methyl-1,4'-bipiperidine. One notable area of research is its potential as a modulator of neurotransmitter systems. Specifically, this compound has been shown to interact with serotonin and dopamine receptors, which are key targets in the treatment of various neurological and psychiatric disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 4-Fluoro-1'-methyl-1,4'-bipiperidine for serotonin (5-HT) receptors. The results demonstrated that this compound exhibits high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting its potential as a ligand for these receptors. This finding is particularly significant given the role of 5-HT_2A and 5-HT_2C receptors in conditions such as depression, anxiety, and schizophrenia.

Beyond its interactions with serotonin receptors, 4-Fluoro-1'-methyl-1,4'-bipiperidine has also been studied for its effects on dopamine receptors. Dopamine is a crucial neurotransmitter involved in reward pathways and motor control. Research published in the European Journal of Pharmacology reported that this compound displays moderate affinity for dopamine D₂ receptors. This property could make it useful in the development of drugs targeting conditions such as Parkinson's disease and addiction.

The pharmacokinetic profile of 4-Fluoro-1'-methyl-1,4'-bipiperidine is another important aspect that has been explored. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, which is advantageous for drug development. Additionally, it demonstrates low toxicity in preclinical models, further supporting its potential as a therapeutic agent.

In addition to its pharmacological properties, the synthetic accessibility of 4-Fluoro-1'-methyl-1,4'-bipiperidine is an important consideration for its practical application. Recent advancements in synthetic chemistry have led to the development of efficient routes for its preparation. For instance, a one-pot synthesis method using palladium-catalyzed coupling reactions has been reported in the Tetrahedron Letters. This method not only simplifies the synthesis but also improves yield and purity.

The versatility of 4-Fluoro-1'-methyl-1,4'-bipiperidine extends beyond its use as a standalone therapeutic agent. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activity. For example, researchers have utilized this compound as a scaffold to develop novel antipsychotic drugs with improved efficacy and reduced side effects.

In conclusion, 4-Fluoro-1'-methyl-1,4'-bipiperidine (CAS No. 1956331-39-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the advancement of drug discovery and development.